![molecular formula C13H14N4O3S B7544276 N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide](/img/structure/B7544276.png)
N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide
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Overview
Description
N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide, also known as DMSB, is a chemical compound that has gained significant attention in scientific research. DMSB is a sulfhydryl-modifying reagent that has been used in various studies to investigate the biochemical and physiological effects of its action on biological systems.
Mechanism of Action
N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide acts as a sulfhydryl-modifying reagent by reacting with cysteine residues in proteins. The reaction between this compound and cysteine residues results in the formation of a disulfide bond, which alters the function and activity of the protein. This compound can also react with other sulfhydryl-containing molecules, such as glutathione, which can affect the redox status of the cell.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on biological systems. It has been shown to alter the function and activity of proteins, ion channels, and receptors. This compound has also been shown to affect the redox status of the cell by altering the levels of glutathione. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide in lab experiments is its ability to selectively modify sulfhydryl-containing molecules. This compound can be used to investigate the role of sulfhydryl groups in biological systems without affecting other functional groups. However, one limitation of using this compound is its potential toxicity. This compound can react with other molecules in addition to sulfhydryl-containing molecules, which can lead to unintended effects.
Future Directions
There are several future directions for research on N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide. One area of research could be the development of novel sulfhydryl-modifying reagents with improved selectivity and reduced toxicity. Another area of research could be the investigation of the role of sulfhydryl groups in disease states, such as cancer and neurodegenerative diseases. Additionally, the use of this compound in drug discovery could be explored, as it has been shown to have anti-inflammatory and anti-tumor properties.
Synthesis Methods
The synthesis of N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide involves the reaction of 5-pyridin-4-yl-1,3,4-oxadiazol-2-thiol with N,N-dimethylacetoacetamide in the presence of a base. The reaction produces this compound as a yellow powder with a melting point of 140-142°C.
Scientific Research Applications
N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide has been used in various scientific research studies as a sulfhydryl-modifying reagent. It has been used to investigate the role of sulfhydryl groups in the function of biological systems. This compound has been used to modify cysteine residues in proteins, thereby altering their function and activity. It has also been used to investigate the role of sulfhydryl groups in the regulation of ion channels and receptors.
properties
IUPAC Name |
N,N-dimethyl-3-oxo-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3S/c1-8(18)10(12(19)17(2)3)21-13-16-15-11(20-13)9-4-6-14-7-5-9/h4-7,10H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQQXIKJGOJWMOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C(=O)N(C)C)SC1=NN=C(O1)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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